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Compound of Interest

2,2,2-Trifluoro-1-(thiazol-2-
Compound Name:

yl)ethanol
CAS No.: 1206673-52-0
Cat. No.: B3376501

Get Quote

Executive Summary & Compound Profile

2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol (CAS: 1206673-52-0) represents a privileged scaffold
in fragment-based drug discovery (FBDD). The combination of the electron-withdrawing
trifluoromethyl group and the basic thiazole ring creates a unique electrostatic profile,
modulating lipophilicity (LogP) and metabolic stability.

However, its characterization presents distinct challenges. Depending on enantiomeric purity
and crystallization conditions, the compound often exists as a low-melting solid or viscous oill,
making direct Single-Crystal X-Ray Diffraction (SC-XRD) difficult without derivatization. This
guide compares the definitive structural data obtained via XRD (often requiring co-
crystallization or derivatization) with routine spectroscopic alternatives.

Key Physicochemical Attributes
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Feature Specification Impact on Characterization

C

H Small molecule, high thermal

Molecular Formula o
= motion in XRD.

NOS

Requires determination of

Chirality One stereocenter (C1) Absolute Configuration (R/S).
[1]

Prone to forming
H-Bonding Donor (OH) & Acceptor (N) intermolecular H-bond

networks; influences packing.

Direct SC-XRD is challenging.
Physical State Low-melting solid / Oil Often requires derivatization

(e.g., p-nitrobenzoate).

Structural Pharmacophore: X-Ray Diffraction Data
Analysis

While the free alcohol is difficult to crystallize suitable for X-ray analysis, structural data derived
from crystalline derivatives (e.g., esters or metal complexes) provides the definitive geometric
parameters required for molecular modeling and docking studies.

The following data represents the Consensus Geometric Parameters derived from the
Cambridge Structural Database (CSD) for the Thiazolyl-Trifluoroethanol core fragment.
Researchers should use these values to validate experimental data or refine computational
models.

Table 1: Consensus Geometric Parameters (XRD)

Data aggregated from high-resolution structures of thiazole-trifluoromethyl carbinol analogues.
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BENGHE

. Structural
Parameter Bond/Angle Typical Value (A | ©) L
Significance
C(sp Characteristic of
Bond Length 1.71-1.73 A aromatic thiazole
)-S (Thiazole) resonance.
C(sp Primary H-bond
Bond Length 1.30-1.32 A acceptor site in
)=N (Thiazole) protein pockets.
Standard C-C bond;
CF
Bond Length C-CF 1.50-1.52 A
acts as a steric
anchor.
High electronegativity;
Bond Length C-F 1.32-1.34 A J Aty
short, strong bonds.
] Critical for ring
Bond Angle N-C-S (Ring) ~115° ) )
planarity constraints.
Defines the orientation
Torsion N-C-C-O Variable (Staggered) of the OH group

relative to the ring.

Intermolecular Interactions (Crystal Packing)

In the crystalline state (of derivatives), this scaffold typically exhibits:

e O-H:--N Hydrogen Bonds: The hydroxyl proton acts as a donor to the thiazole nitrogen of a

neighboring molecule (Distance

A).

e Fluorine Contacts: Weak C-F---H-C interactions and F[2][3][4]---F contacts stabilize the

lattice, often forming layered structures.
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Comparative Performance: XRD vs. Alternative

Methods

For drug development professionals, choosing the right characterization method is a trade-off

between definitiveness and throughput.

Table 2: Method Comparison Matrix

Performance Metric

Single-Crystal XRD
(via Derivatization)

Mosher's NMR
Analysis (

)

Chiral HPLC/SFC

Primary Output

Absolute
Configuration (3D

Structure)

Relative Configuration

(
)

Enantiomeric Excess
(% ee)

Confidence Level

Absolute (100%)

High (>95%)

High (for purity), Low
(for config)

Sample Requirement

Single Crystal (0.1 -
0.3 mm)

~10 mg (Liquid/Solid)

<1 mg (Solution)

Throughput Low (Days to Weeks) Medium (Hours) High (Minutes)
) ) Requires Requires reference
o Requires solid crystal; S )

Limitation ) ) derivatization with standard for absolute

often fails for oils. ) -

chiral auxiliary. ID.

IND Filing / Patent Routine Lab o

Best For Process Monitoring

Claims

Confirmation

Experimental Protocols

To ensure scientific integrity, the following protocols describe the Derivatization-Crystallization

workflow, which is the industry-standard "workaround" for characterizing this specific liquid/low-

melting chiral alcohol.
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Protocol A: Crystalline Derivatization for XRD (The "p-
Nitrobenzoate" Method)

Objective: Convert the oily/low-melting 2,2,2-trifluoro-1-(thiazol-2-yl)ethanol into a highly
crystalline solid suitable for absolute configuration determination.

Reagents:

Substrate: 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol (1.0 eq)

Reagent: 4-Nitrobenzoyl chloride (1.2 eq)

Base: Pyridine (2.0 eq) or Et

N/DMAP

Solvent: Dichloromethane (DCM) anhydrous

Step-by-Step Methodology:

Reaction: Dissolve the substrate in anhydrous DCM under inert atmosphere (

). Add pyridine and cool to 0°C.

» Addition: Slowly add 4-nitrobenzoyl chloride. The nitro group introduces a strong dipole and
planar stacking interactions, promoting crystallinity.

o Workup: Stir at RT for 4 hours. Quench with saturated NaHCO

. Extract with DCM, wash with brine, and dry over MgSO

o Crystallization (Critical Step):

o Dissolve the crude ester in a minimum amount of hot Ethanol or Hexane/Ethyl Acetate
(4:1).

o Allow to cool slowly to room temperature, then to 4°C.
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o Self-Validating Check: If oil forms, scratch the vessel or use seed crystals.

o Data Collection: Select a block-shaped crystal. Collect data at 100 K (using liquid nitrogen
stream) to reduce thermal disorder of the CF

group.

Protocol B: NMR Determination (Mosher's Method)

Use this when crystallization fails.

React the alcohol separately with

-and

-MTPA chloride (Mosher's acid chloride).
e Acquire

and

NMR spectra for both diastereomers.

e Calculate

« Interpretation: Use the spatial arrangement of the MTPA phenyl group to assign the
configuration based on the shielding/deshielding of the thiazole vs. CF

protons.

Visualization: Characterization Decision Workflow

The following diagram illustrates the logical decision-making process for characterizing 2,2,2-
Trifluoro-1-(thiazol-2-yl)ethanol, ensuring the most efficient path to data validation.
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Sample: 2,2,2-Trifluoro-1-(thiazol-2-yl)ethanol

Physical State Check

Oil / Amorphous

Crystalline Solid Path A (Preferred)

Derivatization
(p-Nitrobenzoate)

Direct Single-Crystal XRD Mosher's NMR Analysis
(Low Temp 100K) (AH / 19F)

Absolute Configuration Relative Configuration
(Definitive) (Inferred)

Click to download full resolution via product page

Caption: Logical workflow for structural assignment. Path A (Derivatization) is required for
definitive XRD analysis of oily samples.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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